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Compound of Interest

Compound Name: 4-Iodobenzo[d][1,3]dioxole

Cat. No.: B1591886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Iodobenzo[d][1][2]dioxole, a key chemical

intermediate. It details its identifiers, physicochemical properties, and critical safety information,

offering a vital resource for professionals in research and development.

Section 1: Chemical Identifiers and Molecular
Structure
4-Iodobenzo[d][1][2]dioxole is a halogenated aromatic ether. The primary identifiers for this

compound are crucial for accurate documentation and procurement in a research and

development setting.
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Identifier Value Source

CAS Number 849517-65-3 [1][2][3]

IUPAC Name 4-iodo-1,3-benzodioxole [2]

Molecular Formula C7H5IO2 [2][3]

Molecular Weight 248.02 g/mol [2]

Canonical SMILES C1OC2=C(O1)C(=CC=C2)I [3]

InChIKey
NEMFWXWQUHOSSH-

UHFFFAOYSA-N
[2][3]

PubChem CID 18788521 [2][3]

The relationship between these core identifiers is visualized below, illustrating the

interconnectedness of nomenclature and structural representation.
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CAS Number
849517-65-3

IUPAC Name
4-iodo-1,3-benzodioxole

describes

PubChem CID
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indexed in

Molecular Formula
C7H5IO2

implies

Canonical SMILES
C1OC2=C(O1)C(=CC=C2)I

represented by

InChIKey
NEMFWXWQUHOSSH-UHFFFAOYSA-N

hashed to
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Receive Chemical

Assess Hazards
(H302, H315, H319, H336)

Don PPE
(Gloves, Goggles, Lab Coat)

Handle in Ventilated Area
(Fume Hood)

Store Appropriately
(Cool, Dry, Well-Ventilated)

Dispose of Waste
(Approved Plant)

Procedure Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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